Cas no 105281-19-4 (2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-2-fluoro-5-thio-b-D-arabinofuranosyl)-5-methyl- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-2-fluoro-5-thio-b-D-arabinofuranosyl)-5-methyl- (9CI)
• CAS No: 105281-19-4
• MF: C₁₀H₁₃FN₂O₄S
• MW: 276.284624814987
• CID: 164046
• PubChem ID: 515108
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-2-fluoro-5-thio-b-D-arabinofuranosyl)-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-2-fluoro-5-thio-b-D-arabinofuranosyl)-5-methyl- (9CI)
• 1-[(2R,3S,4R,5S)-3-fluoro-4-hydroxy-5-(sulfanylmethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 1-(2,5-Dideoxy-2-fluoro-5-thio-.beta.-D-arabinofuranosyl)thymine
• 1-[(2R,3S,4R,5S)-3-fluoro-4-hydroxy-5-(sulfanylmethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 1-((2R,3S,4R,5S)-3-Fluoro-4-hydroxy-5-mercaptomethyl-tetrahydro-furan-2-yl)-5-methyl-2,4(1H,3H)-pyrimidinedione
• 1-(2,5-Dideoxy-2-fluoro-5-thio-beta-D-arabinofuranosyl)thymine
• 5'-SH-FMAU
• 105281-19-4
• DTXSID50147055

• Inchi： 1S/C10H13FN2O4S/c1-4-2-13(10(16)12-8(4)15)9-6(11)7(14)5(3-18)17-9/h2,5-7,9,14,18H,3H2,1H3,(H,12,15,16)/t5-,6+,7-,9-/m1/s1
• InChI Key： DGICAMRDPMRJEN-JVZYCSMKSA-N
• SMILES： SC[C@@H]1[C@H]([C@@H]([C@H](N2C(NC(C(C)=C2)=O)=O)O1)F)O

Computed Properties

• Exact Mass: 276.058
• Monoisotopic Mass: 276.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.5
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6
• PSA: 123.38000
• LogP: -0.21650